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Compound of Interest

Compound Name: Cefpiramide

Cat. No.: B047137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cefpiramide is a third-generation cephalosporin antibiotic with a broad spectrum of activity

against various Gram-positive and Gram-negative bacteria. Accurate in vitro susceptibility

testing is crucial for determining its potential efficacy against clinical isolates and for monitoring

the emergence of resistance. These application notes provide detailed protocols for

determining the susceptibility of bacterial isolates to Cefpiramide using standardized methods

such as disk diffusion, broth microdilution, and agar dilution.

Disclaimer: Cefpiramide is an older antimicrobial agent. As of the latest revisions, it is not

included in the current clinical breakpoint tables from the Clinical and Laboratory Standards

Institute (CLSI) M100 series or the European Committee on Antimicrobial Susceptibility Testing

(EUCAST). The interpretive criteria provided in this document are based on historical data and

should be used as a reference. It is recommended that laboratories establish their own quality

control ranges and interpretive criteria based on contemporary wild-type organism populations

and pharmacokinetic/pharmacodynamic data if Cefpiramide is to be used for clinical purposes.

Data Presentation
Table 1: Historical Interpretive Criteria for Cefpiramide
Susceptibility Testing
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These criteria are based on historical data and may not be reflective of current clinical

standards.

Method Disk Content Susceptible Intermediate Resistant

Disk Diffusion

(Zone Diameter

in mm)

75 µg ≥ 19 16 - 18 ≤ 15

MIC (µg/mL) N/A ≤ 32 N/A ≥ 128

Source: Barry A. L., Gavan T. L., Thornsberry C., Jones R. N. (1985). Interpretive standards

and quality control guidelines for cefpiramide disk susceptibility tests. Journal of Clinical

Microbiology, 21(5), 688–692.[1]

Table 2: Recommended Quality Control (QC) Strains
These are standard QC strains recommended by CLSI and EUCAST for susceptibility testing of

non-fastidious organisms.

Organism ATCC® Number

Escherichia coli 25922

Staphylococcus aureus 25923 (for disk diffusion) / 29213 (for MIC)

Pseudomonas aeruginosa 27853

Note: Specific acceptable QC ranges for Cefpiramide with these strains are not available in

current CLSI or EUCAST documents. Laboratories should establish their own internal QC

ranges.

Experimental Protocols
I. Disk Diffusion (Kirby-Bauer) Method
This method provides a qualitative assessment of susceptibility based on the inhibition of

bacterial growth around a Cefpiramide-impregnated disk.
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Materials:

Cefpiramide disks (75 µg)

Mueller-Hinton agar (MHA) plates (4 mm depth)

Sterile saline or Tryptic Soy Broth (TSB)

Sterile cotton swabs

0.5 McFarland turbidity standard

Bacterial inoculum

Incubator (35°C ± 2°C)

Calipers or ruler

Procedure:

Inoculum Preparation:

From a pure, 18-24 hour culture, select 3-5 isolated colonies.

Suspend the colonies in sterile saline or TSB.

Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately

1-2 x 10⁸ CFU/mL).

Inoculation of MHA Plate:

Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension.

Remove excess fluid by pressing the swab against the inside of the tube.

Streak the swab evenly across the entire surface of the MHA plate in three directions,

rotating the plate approximately 60° each time to ensure uniform growth.

Allow the plate to dry for 3-5 minutes with the lid slightly ajar.
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Application of Cefpiramide Disk:

Aseptically apply a 75 µg Cefpiramide disk to the center of the inoculated plate.

Gently press the disk to ensure complete contact with the agar surface.

Incubation:

Invert the plate and incubate at 35°C ± 2°C in ambient air for 16-20 hours.

Interpretation of Results:

After incubation, measure the diameter of the zone of complete growth inhibition in

millimeters.

Interpret the results based on the historical criteria in Table 1.

II. Broth Microdilution Method for Minimum Inhibitory
Concentration (MIC)
This quantitative method determines the lowest concentration of Cefpiramide that inhibits

visible bacterial growth.

Materials:

Cefpiramide powder

Cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Sterile diluents (e.g., water for injection, appropriate solvent)

Bacterial inoculum

Incubator (35°C ± 2°C)

Plate reader or manual reading aid
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Procedure:

Preparation of Cefpiramide Stock Solution:

Prepare a stock solution of Cefpiramide at a concentration of 1280 µg/mL or higher in a

suitable solvent.

Preparation of Microtiter Plates:

Dispense 50 µL of CAMHB into each well of a 96-well plate.

Add 50 µL of the Cefpiramide stock solution to the first well of each row to be tested.

Perform serial twofold dilutions by transferring 50 µL from each well to the next, resulting

in a concentration range (e.g., 0.25 to 128 µg/mL). Discard the final 50 µL from the last

well.

Inoculum Preparation:

Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

Dilute this suspension in CAMHB to achieve a final inoculum concentration of

approximately 5 x 10⁵ CFU/mL in each well.

Inoculation:

Inoculate each well with 50 µL of the standardized bacterial suspension.

Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

Incubation:

Cover the plate and incubate at 35°C ± 2°C for 16-20 hours.

Interpretation of Results:

The MIC is the lowest concentration of Cefpiramide at which there is no visible growth

(turbidity).
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Interpret the MIC value based on the historical criteria in Table 1.

III. Agar Dilution Method for Minimum Inhibitory
Concentration (MIC)
This method involves incorporating Cefpiramide into the agar medium to determine the MIC. It

is considered a reference method and is useful for testing multiple isolates simultaneously.

Materials:

Cefpiramide powder

Mueller-Hinton Agar (MHA)

Sterile Petri dishes

Bacterial inoculum

Inoculum replicating device (optional)

Incubator (35°C ± 2°C)

Procedure:

Preparation of Cefpiramide-Agar Plates:

Prepare a series of Cefpiramide stock solutions to achieve the desired final

concentrations in the agar.

Melt MHA and cool to 45-50°C in a water bath.

Add the appropriate volume of each Cefpiramide stock solution to molten MHA to create

a series of plates with twofold dilutions of the antibiotic (e.g., 0.25 to 128 µg/mL). Mix well

and pour into sterile Petri dishes.

Prepare a growth control plate with no antibiotic.

Inoculum Preparation:
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Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

Dilute this suspension to achieve a final inoculum of approximately 10⁴ CFU per spot.

Inoculation:

Spot-inoculate the surface of each Cefpiramide-containing plate and the growth control

plate with the prepared bacterial suspensions. An inoculum replicating device can be used

for this purpose.

Incubation:

Allow the inoculum spots to dry, then invert the plates and incubate at 35°C ± 2°C for 16-

20 hours.

Interpretation of Results:

The MIC is the lowest concentration of Cefpiramide that completely inhibits visible

growth. A faint haze or one or two colonies at the spot of inoculation should be

disregarded.

Interpret the MIC value based on the historical criteria in Table 1.
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Caption: Workflow for Cefpiramide Disk Diffusion Susceptibility Testing.
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Caption: Workflow for Cefpiramide Broth Microdilution MIC Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b047137#protocols-for-testing-cefpiramide-
susceptibility-of-clinical-isolates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/3877607/
https://pubmed.ncbi.nlm.nih.gov/3877607/
https://www.benchchem.com/product/b047137#protocols-for-testing-cefpiramide-susceptibility-of-clinical-isolates
https://www.benchchem.com/product/b047137#protocols-for-testing-cefpiramide-susceptibility-of-clinical-isolates
https://www.benchchem.com/product/b047137#protocols-for-testing-cefpiramide-susceptibility-of-clinical-isolates
https://www.benchchem.com/product/b047137#protocols-for-testing-cefpiramide-susceptibility-of-clinical-isolates
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047137?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

